molecular formula C9H11NO2 B8759570 2-Acetoxymethyl-3-methyl-pyridine CAS No. 166521-79-5

2-Acetoxymethyl-3-methyl-pyridine

Cat. No.: B8759570
CAS No.: 166521-79-5
M. Wt: 165.19 g/mol
InChI Key: YKDUBDWGMORWNZ-UHFFFAOYSA-N
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Description

2-Acetoxymethyl-3-methyl-pyridine is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

166521-79-5

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

(3-methylpyridin-2-yl)methyl acetate

InChI

InChI=1S/C9H11NO2/c1-7-4-3-5-10-9(7)6-12-8(2)11/h3-5H,6H2,1-2H3

InChI Key

YKDUBDWGMORWNZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=CC=C1)COC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2,3-lutidine (4.8363 g, 45.13 mmol) in glacial acetic acid (30 mL) at room temperature was added 30% H2O2 (4.6 mL) and the resultant solution was heated to 70° C. After 6 hours, the reaction mixture was cooled to room temperature, additional H2O2 (4.6 mL) was added, and the solution was heated at 70° C. overnight. The reaction mixture was allowed to cool to room temperature and then concentrated under reduced pressure. The residue was dissolved in CHCl3 (100 mL) and treated with solid Na2CO3 (14.12 g). After 1 hour, the supernatant was decanted and the residue was washed with warm CHCl3 (3×50 mL). The combined supernatants were filtered and concentrated to provide 4.6951 g as a yellow solid. The solid was dissolved in acetic anhydride (38 mL) and heated at 90° C. overnight. The mixture was cooled to room temperature and concentrated and the crude product was filtered through a silica plug (33 g silica, ethyl acetate) to give 6.13 g of 2-acetoxymethyl-3-methyl-pyridine as an orange oil.
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